Cas no 2870666-49-0 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2870666-49-0
• MF: C₁₅H₁₆BrNO₄
• MW: 354.195843696594
• CID: 5563171
• Update Time: 2025-07-09

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C15H16BrNO4/c1-2-9-21-15(20)17-8-7-12(13(17)14(18)19)10-3-5-11(16)6-4-10/h2-6,12-13H,1,7-9H2,(H,18,19)/t12-,13+/m1/s1
• InChI Key： WVMFCCFXHXSFGC-OLZOCXBDSA-N
• SMILES： C([C@H]1N(C(=O)OCC=C)CC[C@@H]1C1C=CC(Br)=CC=1)(=O)O

Additional information on Not Yet Assigned

Introduction to Compound with CAS No. 2870666-49-0 and Product Name: Not Yet Assigned

Compound with the CAS number 2870666-49-0 is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the current absence of a designated product name, this compound represents a promising candidate for further exploration due to its unique structural and functional properties. The molecular structure of this compound, as elucidated by advanced spectroscopic techniques, suggests a high potential for biological activity, making it a subject of intense interest among researchers.

The compound’s chemical formula and molecular weight provide insights into its potential interactions with biological targets. Preliminary studies indicate that 2870666-49-0 exhibits favorable pharmacokinetic profiles, which are critical for the development of effective therapeutic agents. These characteristics include solubility, stability, and metabolic pathways, all of which are essential factors in drug design and optimization.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. The pharmaceutical industry has increasingly relied on high-throughput screening and computational modeling to accelerate the discovery process. 2870666-49-0 has emerged as a compound of interest in these efforts, primarily due to its ability to modulate key biological pathways associated with various diseases.

One of the most compelling aspects of 2870666-49-0 is its potential application in the treatment of inflammatory disorders. Inflammatory conditions are among the most prevalent health challenges globally, and finding new therapeutic targets is crucial for developing more effective treatments. Preliminary in vitro studies have demonstrated that this compound can inhibit the activity of inflammatory cytokines, thereby reducing inflammation and associated symptoms.

The compound’s mechanism of action appears to involve interactions with specific receptors and enzymes involved in the inflammatory cascade. By targeting these pathways, 2870666-49-0 holds promise for reducing inflammation without the side effects commonly associated with traditional anti-inflammatory drugs. This makes it an attractive candidate for further development.

Another area where 2870666-49-0 shows promise is in the treatment of neurological disorders. Neurological conditions such as Alzheimer’s disease and Parkinson’s disease are characterized by progressive degeneration of neural cells. Research suggests that this compound can cross the blood-brain barrier, allowing it to exert its effects directly on neural tissue.

Preliminary animal models have shown that administration of 2870666-49-0 can slow down the progression of neurodegenerative diseases by protecting neural cells from oxidative stress and promoting neurogenesis. These findings are particularly encouraging given the limited treatment options available for these conditions.

The synthesis and characterization of 2870666-49-0 have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to produce high-purity samples of this compound, enabling detailed structural analysis. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure.

The structural integrity of 2870666-49-0 is crucial for its biological activity. Any modifications to its molecular framework can significantly alter its pharmacological properties. Therefore, rigorous quality control measures have been implemented during synthesis to ensure consistency and purity.

As research on 2870666-49-0 progresses, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. The development pipeline for this compound includes preclinical studies aimed at evaluating its safety profile and efficacy in treating various diseases.

The regulatory landscape for new drug development is complex but well-established. Companies involved in the development of 2870666-49-0 must navigate stringent regulatory requirements to bring their product to market. This includes submitting comprehensive data packages demonstrating safety and efficacy to regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

In conclusion, compound with CAS number 2870666-49-0, despite currently lacking a designated product name, represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential therapeutic applications make it a compound worth monitoring closely as further research unfolds.